N~2~-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide

• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 4-methyl-N-[3-methyl-1-[(6-methylpyridin-2-yl)amino]-1-oxopentan-2-yl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C20H31N3O2/c1-5-14(3)18(20(25)22-17-8-6-7-15(4)21-17)23-19(24)16-11-9-13(2)10-12-16/h6-8,13-14,16,18H,5,9-12H2,1-4H3,(H,23,24)(H,21,22,25)
• InChI Key: GEJFUGOZTGYZOR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC1=CC=CC(=N1)C)NC(=O)C2CCC(CC2)C

Description

N~2~-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide is a synthetic organic compound characterized by its unique molecular structure

Preparation Methods

The synthesis of N2-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide typically involves multiple steps. The process begins with the preparation of the starting materials, which include 4-methylcyclohexylcarbonyl chloride and 6-methylpyridin-2-ylamine. These reactants undergo a series of reactions, including acylation and amidation, under controlled conditions to yield the final product. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

N~2~-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N~2~-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N2-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

N~2~-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide can be compared with other similar compounds, such as:

• N~2~-[(4-methylcyclohexyl)carbonyl]-N-(pyridin-2-ylmethyl)isoleucinamide
• N~2~-[(4-methylcyclohexyl)carbonyl]-N-(4-methylpyridin-2-yl)isoleucinamide These compounds share structural similarities but may differ in their chemical properties and biological activities. The uniqueness of N2-[(4-methylcyclohexyl)carbonyl]-N-(6-methylpyridin-2-yl)isoleucinamide lies in its specific molecular configuration, which can influence its reactivity and interactions with biological targets.